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Compound of Interest

Compound Name:
4-Chloro-2-(pyridin-3-

ylmethoxy)pyridine

CAS No.: 1346707-79-6

Cat. No.: B11889065

Get Quote

Executive Summary
4-Chloro-2-(pyridin-3-ylmethoxy)pyridine (CAS 1346707-79-6) is a specialized heterocyclic

building block used primarily in the synthesis of pharmaceutical agents, particularly kinase

inhibitors and GPCR ligands. Structurally, it consists of a 4-chloropyridine core functionalized at

the C2 position with a pyridin-3-ylmethoxy ether linkage. This specific connectivity—a "bis-

pyridine ether"—is a critical pharmacophore designed to optimize solubility and hydrogen-

bonding interactions in drug candidates targeting enzymes like VEGFR, c-Met, and various

tyrosine kinases.

This guide provides a comprehensive technical analysis of the compound's identity, validated

synthetic protocols, and handling requirements, serving as a reference for medicinal chemists

and process engineers.
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Property Detail

CAS Number 1346707-79-6

Chemical Name 4-Chloro-2-(pyridin-3-ylmethoxy)pyridine

Synonyms
4-Chloro-2-[(pyridin-3-yl)methoxy]pyridine; 3-((4-

chloropyridin-2-yloxy)methyl)pyridine

Molecular Formula C₁₁H₉ClN₂O

Molecular Weight 220.65 g/mol

SMILES Clc1ccnc(OCc2cccnc2)c1

InChI Key

Calculated from structure (e.g.,

WTDUQQXDOAPXAQ-UHFFFAOYSA-N

variant)

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, Dichloromethane;

Sparingly soluble in water

Purity Standard ≥98% (HPLC) for research applications

Synthetic Methodologies
The synthesis of 4-Chloro-2-(pyridin-3-ylmethoxy)pyridine requires strict regiocontrol to

distinguish between the C2 and C4 positions of the pyridine ring. Two primary routes are

validated for high-fidelity production.

Route A: Nucleophilic Aromatic Substitution (SₙAr) –
Preferred for Scale
This route utilizes 2-fluoro-4-chloropyridine as the electrophile. The fluorine atom at C2 is

significantly more labile toward nucleophilic attack than the chlorine at C4, ensuring high

regioselectivity.

Reagents: 2-Fluoro-4-chloropyridine, 3-Pyridinemethanol, Sodium Hydride (NaH).
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Solvent: Anhydrous THF or DMF.

Conditions: 0°C to Room Temperature, inert atmosphere (N₂/Ar).

Protocol:

Suspend NaH (1.2 eq, 60% in oil) in anhydrous THF at 0°C.

Dropwise add 3-pyridinemethanol (1.0 eq) and stir for 30 min to generate the alkoxide.

Add 2-fluoro-4-chloropyridine (1.0 eq) slowly to the mixture.

Allow to warm to room temperature and stir for 2–4 hours. Monitor by LCMS.[1][2]

Quench: Carefully add saturated NH₄Cl solution.

Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc or DCM/MeOH).

Route B: Mitsunobu Coupling – Preferred for Lab
Scale/High Precision
This route couples 4-chloropyridin-2-ol (tautomer of 4-chloro-2-pyridone) with 3-

pyridinemethanol. While direct alkylation of pyridones often yields N-alkylated byproducts, the

Mitsunobu reaction generally favors O-alkylation for 2-hydroxypyridines.

Reagents: 4-Chloropyridin-2-ol, 3-Pyridinemethanol, Triphenylphosphine (PPh₃), DIAD or

DEAD.

Solvent: Anhydrous THF or Toluene.

Protocol:

Dissolve 4-chloropyridin-2-ol (1.0 eq), 3-pyridinemethanol (1.0 eq), and PPh₃ (1.2 eq) in

anhydrous THF.

Cool to 0°C.
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Dropwise add DIAD (1.2 eq) over 15 minutes.

Stir at room temperature overnight.

Note: This route avoids the use of 2-fluoro precursors but requires removal of

triphenylphosphine oxide byproducts.

Synthesis Workflow Diagram
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Figure 1: Regioselective synthesis workflow via Nucleophilic Aromatic Substitution (SₙAr).

Analytical Characterization
To validate the identity of CAS 1346707-79-6, researchers should look for the following spectral

signatures:

¹H NMR (400 MHz, DMSO-d₆):

Ether Methylene (-OCH₂-): Singlet or distinct doublet around δ 5.4–5.5 ppm.

Pyridine Ring A (4-Cl):

H3 (singlet-like): ~δ 7.0 ppm (shielded by alkoxy group).

H6 (doublet): ~δ 8.1 ppm.

H5 (doublet of doublets): ~δ 7.2 ppm.

Pyridine Ring B (3-substituted):
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H2 (singlet): ~δ 8.6–8.7 ppm (deshielded).

H6 (doublet): ~δ 8.5 ppm.

LC-MS:

ESI+: [M+H]⁺ peak at m/z 221.0/223.0 (characteristic 3:1 chlorine isotope pattern).

Applications in Drug Discovery
The 4-chloro-2-(pyridin-3-ylmethoxy)pyridine scaffold serves as a versatile intermediate.

The 4-chloro position is an electrophilic handle, ready for further functionalization via:

Suzuki-Miyaura Coupling: Reaction with aryl boronic acids to create bi-aryl systems.

Buchwald-Hartwig Amination: Introduction of amine motifs common in kinase inhibitors.

Pharmacological Relevance:

Kinase Inhibition: The bis-aryl ether motif mimics the ATP-binding pocket interactions found

in Type II kinase inhibitors (e.g., Sorafenib analogs).

Solubility Modulation: The 3-pyridyl group acts as a weak base (pKa ~5.2), improving the

aqueous solubility of lipophilic drug candidates at physiological pH.

Handling and Safety (SDS Summary)
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

Signal Word: Warning.

Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Protect from moisture.

Incompatibility: Strong oxidizing agents, strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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